Cas no 886360-70-9 (2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid)

• Product Name: 2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid
• CAS No: 886360-70-9
• MF: C₇H₈ClNO₂S
• MW: 205.661919593811
• MDL: MFCD03791228
• CID: 1067238
• PubChem ID: 2764077
• Update Time: 2025-08-03

2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-isopropylthiazole-4-carboxylic acid
• 2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic acid
• FT-0680477
• A861705
• 2-Chloro-5-isopropylthiazole-4-carboxylicacid
• J-508855
• 2-chloro-5-(propan-2-yl)-1,3-thiazole-4-carboxylic acid
• DTXSID80377287
• SCHEMBL2213156
• EN300-186590
• 5W-0350
• 886360-70-9
• MFCD03791228
• AKOS005070734
• CS-0237722
• 2-chloro-5-propan-2-yl-1,3-thiazole-4-carboxylic Acid
• 4-thiazolecarboxylic acid, 2-chloro-5-(1-methylethyl)-
• ALBB-028095
• STL319854
• DA-26458
• BBL030102
• G29560
• 2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid

• MDL： MFCD03791228
• Inchi： 1S/C7H8ClNO2S/c1-3(2)5-4(6(10)11)9-7(8)12-5/h3H,1-2H3,(H,10,11)
• InChI Key： JBGWUKMKNIMSOU-UHFFFAOYSA-N
• SMILES： ClC1=NC(C(=O)O)=C(C(C)C)S1

Computed Properties

• Exact Mass: 204.9964274g/mol
• Monoisotopic Mass: 204.9964274g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 209-212°C
• Boiling Point: 349.6±44.0 °C at 760 mmHg
• Flash Point: 165.2±28.4 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid

Comprehensive Overview of 2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid (CAS No. 886360-70-9)

2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid (CAS No. 886360-70-9) is a specialized organic compound belonging to the thiazole family, a heterocyclic structure widely recognized for its applications in pharmaceuticals, agrochemicals, and material science. The compound's unique molecular architecture, featuring a chloro substituent and an isopropyl group, contributes to its reactivity and versatility in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential as a building block for bioactive molecules and functional materials.

In recent years, the demand for thiazole derivatives like 2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid has surged, driven by their role in developing antimicrobial agents and crop protection chemicals. This aligns with global trends addressing antibiotic resistance and sustainable agriculture. The compound's carboxylic acid functionality further enables its use in peptide coupling and metal-organic frameworks (MOFs), making it a topic of interest in both drug discovery and green chemistry discussions.

From a synthetic perspective, CAS No. 886360-70-9 is often explored for its regioselective reactivity, particularly in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. These transformations are critical for constructing complex molecules in medicinal chemistry. Online searches frequently highlight queries like "thiazole synthesis optimization" or "applications of chloro-thiazole carboxylic acids," reflecting the compound's relevance in cutting-edge research.

The compound's physicochemical properties, including its solubility profile and thermal stability, are also frequently studied. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to characterize its purity, a key concern for industrial buyers. Environmental and regulatory considerations, such as REACH compliance and biodegradability, further influence its adoption in eco-conscious markets.

In summary, 2-Chloro-5-isopropyl-1,3-thiazole-4-carboxylic Acid represents a multifaceted tool for modern chemistry. Its integration into high-value applications—from pharmaceutical intermediates to smart materials—ensures its continued prominence in scientific literature and commercial databases. Future research may focus on its catalytic applications or structure-activity relationships, addressing persistent gaps highlighted in academic forums and patent filings.